Cas no 2738-07-0 (ethyl(3-methylbutan-2-yl)amine hydrochloride)

• Product name: ethyl(3-methylbutan-2-yl)amine hydrochloride
• CAS No: 2738-07-0
• MF: C₇H₁₈ClN
• MW: 151.67752122879
• CID: 4643597
• PubChem ID: 47002319

ethyl(3-methylbutan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl(3-methylbutan-2-yl)amine hydrochloride
• 2738-07-0
• N-ethyl-3-methyl-2-butanamine hydrochloride
• CAA73807
• EN300-57176
• Ethyl(3-Methylbutan-2-yl)amine HCl
• ethyl(3-methylbutan-2-yl)aminehydrochloride
• N-ethyl-3-methylbutan-2-amine;hydrochloride
• E84607
• Z910842872

• Inchi： 1S/C7H17N.ClH/c1-5-8-7(4)6(2)3;/h6-8H,5H2,1-4H3;1H
• InChI Key： AIHLSFHGRYQXBB-UHFFFAOYSA-N
• SMILES： C(C)(C(C)C)NCC.Cl

Computed Properties

• Exact Mass: 151.1127773g/mol
• Monoisotopic Mass: 151.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 50.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 154-156 °C

ethyl(3-methylbutan-2-yl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl(3-methylbutan-2-yl)amine hydrochloride

Ethyl(3-Methylbutan-2-yl)amine Hydrochloride (CAS No. 2738-07-0): An Overview of Its Properties and Applications

Ethyl(3-methylbutan-2-yl)amine hydrochloride (CAS No. 2738-07-0) is a versatile compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as ethyl tert-butylamine hydrochloride, is a white crystalline solid with a characteristic amine odor. Its chemical structure consists of an ethyl group and a tert-butylamine group, both attached to a nitrogen atom, forming a quaternary ammonium salt when combined with hydrochloric acid.

The molecular formula of ethyl(3-methylbutan-2-yl)amine hydrochloride is C₈H₁₉ClN, and its molecular weight is approximately 164.7 g/mol. The compound is highly soluble in water and polar organic solvents, making it suitable for various chemical reactions and formulations. Its solubility properties are crucial for its use in pharmaceutical formulations, where it can be easily dissolved in aqueous solutions for administration.

In the pharmaceutical industry, ethyl(3-methylbutan-2-yl)amine hydrochloride has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and cardiovascular diseases. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) highlighted the use of ethyl(3-methylbutan-2-yl)amine hydrochloride as a key intermediate in the synthesis of a new class of selective serotonin reuptake inhibitors (SSRIs), which are used to treat depression and anxiety disorders.

Another significant application of ethyl(3-methylbutan-2-yl)amine hydrochloride is in the field of organic synthesis. Its unique chemical structure makes it an excellent starting material for the preparation of more complex molecules. Researchers at the University of California, Berkeley, have reported the use of ethyl(3-methylbutan-2-yl)amine hydrochloride in the synthesis of chiral amines, which are essential building blocks for many pharmaceuticals and agrochemicals. The ability to control chirality during synthesis is crucial for ensuring the efficacy and safety of these compounds.

The physical properties of ethyl(3-methylbutan-2-yl)amine hydrochloride are also noteworthy. It has a melting point ranging from 155 to 158°C, which makes it suitable for use in high-temperature processes without degradation. Additionally, its low volatility ensures that it remains stable during storage and handling, reducing the risk of loss or contamination. These properties are particularly important in industrial settings where consistent product quality is essential.

In terms of safety, ethyl(3-methylbutan-2-yl)amine hydrochloride is generally considered safe when handled properly. However, like many amine compounds, it can cause irritation to the eyes and skin upon contact. Therefore, appropriate personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to prevent any potential hazards.

The environmental impact of ethyl(3-methylbutan-2-yl)amine hydrochloride is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. This makes it a relatively environmentally friendly option compared to some other chemicals used in similar applications. However, proper disposal methods should still be followed to minimize any potential environmental impact.

In conclusion, ethyl(3-methylbutan-2-yl)amine hydrochloride (CAS No. 2738-07-0) is a valuable compound with diverse applications in pharmaceuticals and organic synthesis. Its unique chemical structure and favorable physical properties make it an attractive choice for researchers and industry professionals alike. As ongoing research continues to uncover new uses and benefits, ethyl(3-methylbutan-2-yl)amine hydrochloride is likely to play an increasingly important role in the development of innovative solutions across various fields.